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Compound of Interest

Compound Name: iron(lll)bromide

Cat. No.: B8816755

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for the
handling of iron(lll) bromide, including detailed operational and disposal plans to foster a
secure research environment.

Iron(11l) bromide (FeBrs) is a corrosive and hygroscopic compound that presents significant
health and safety risks if not handled properly. It can cause severe skin burns, eye damage,
and respiratory irritation.[1][2] Adherence to strict safety protocols is crucial to mitigate these
hazards.

Essential Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is necessary when working with iron(lll)
bromide. The following table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye Protection

Approved safety glasses with
side shields or safety goggles.
[3] A face shield may be

required for splash hazards.

Protects against dust particles
and potential splashes that can
cause severe eye irritation or
damage.[1]

Skin Protection

Appropriate chemical-resistant
gloves (e.g., nitrile, neoprene)
and protective clothing, such

as a lab coat.[3]

Prevents skin contact, which
can lead to irritation, redness,

pain, and severe burns.[1][3]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95 dust mask) is
required when dusts are
generated.[1][4] Work should

be conducted in a fume hood.

[3]

Minimizes inhalation of dust,
which can cause coughing,
wheezing, shortness of breath,
and other respiratory issues.[3]
Prolonged inhalation may lead

to pulmonary fibrosis.[3]

Chemical and Physical Properties

Understanding the properties of iron(lll) bromide is fundamental to its safe handling.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemicalbook.com/msds/iron-iii-bromide.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/217883
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.chemsrc.com/en/cas/10031-26-2_1195961.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8816755?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Citation(s)

Appearance

Reddish-black or dark brown

crystalline solid.

[2](3]

Molecular Formula FeBrs [2]
CAS Number 10031-26-2 [1][3]
B Highly soluble in water,
Solubility [2][5]
ethanol, and ether.
o Strongly hygroscopic; absorbs
Hygroscopicity [1]

moisture from the air.

Incompatibilities

Strong oxidizing agents, water,
alcohols, active metals, and

halogens.

[3]

Decomposition Products

With moisture, it can form
hydrobromic acid and metal

oxides.

[3]

Operational Plan for Safe Handling

A systematic approach to handling iron(lll) bromide from acquisition to disposal is critical.

1. Preparation and Engineering Controls:

e Fume Hood: All handling of solid iron(lll) bromide that may generate dust, and all work with

its solutions, must be conducted in a properly functioning chemical fume hood.[3]

o Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[6]

2. Handling Procedures:

e Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[1]
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Personal Protective Equipment: Don the appropriate PPE as detailed in the table above
before handling the container.

Dispensing: Use a clean, dry spatula or scoop to transfer the solid. Avoid scooping directly
from the primary container to prevent contamination.

Solution Preparation: When preparing solutions, slowly add the iron(lll) bromide to the
solvent to control any exothermic reactions.

Storage: Store iron(lll) bromide in a tightly sealed container in a cool, dry, and well-ventilated
area, away from incompatible materials.[1][7] It is hygroscopic and should be protected from
moisture.[1]

. Spill Management:

Small Spills: For small spills of solid material, and to avoid raising dust, it can be mixed with
powdered sodium bicarbonate, lime, or calcium carbonate before being swept up.[3]

Large Spills: Evacuate the area and prevent entry. Wear appropriate PPE, including
respiratory protection. Contain the spill and collect the material using a method that does not
generate dust (e.g., a HEPA-filtered vacuum).

Reporting: Report all spills to the appropriate environmental health and safety personnel.
. First Aid Measures:

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.[1][3]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical assistance.[3]

Ingestion: Do not induce vomiting unless directed to do so by medical personnel. If the victim
is conscious, give them water to drink. Seek immediate medical attention.[3]
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Disposal Plan

Proper disposal of iron(lll) bromide and its waste is essential to protect the environment and
comply with regulations.

o Waste Collection: All waste containing iron(lll) bromide, including contaminated PPE and
spill cleanup materials, should be collected in a designated, properly labeled, and sealed
container.

» Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the
contents, including "lron(lll) Bromide."

» Regulatory Compliance: Dispose of all waste in accordance with local, state, and federal
regulations.[3] Do not dispose of iron(lll) bromide down the drain.[1]

Workflow for Safe Handling and Disposal of Iron(lil)
Bromide
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Caption: Workflow for the safe handling and disposal of iron(lll) bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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